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Compound of Interest

Compound Name: Poldine methylsulfate

Cat. No.: B164609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Poldine methylsulfate is a synthetic quaternary ammonium compound that functions as a

competitive antagonist of muscarinic acetylcholine receptors (mAChRs).[1] These receptors are

members of the G protein-coupled receptor (GPCR) superfamily and are pivotal in mediating

the effects of the neurotransmitter acetylcholine in both the central and peripheral nervous

systems. Five distinct muscarinic receptor subtypes, designated M1 through M5, have been

identified, each exhibiting unique tissue distribution, signaling mechanisms, and physiological

roles. Poldine methylsulfate's ability to selectively block these receptors makes it a valuable

pharmacological tool for investigating their function and for the development of therapeutics

targeting cholinergic pathways.[1]

This document provides detailed application notes and protocols for the use of Poldine
methylsulfate in cell culture-based receptor studies, with a focus on its characterization at M1,

M2, and M3 receptor subtypes.

Muscarinic Receptor Signaling Pathways
Muscarinic receptors are broadly classified into two major signaling pathways based on their G

protein coupling:
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Gq/11-Coupled Receptors (M1, M3, M5): Activation of these receptors stimulates

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates

protein kinase C (PKC).

Gi/o-Coupled Receptors (M2, M4): Activation of these receptors inhibits adenylyl cyclase,

leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

The antagonistic action of Poldine methylsulfate at these receptors blocks the initiation of

these signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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